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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dicyclohexyl
ketone in various organic solvents. Due to the limited availability of direct experimental data,
this document focuses on a predictive approach using Hansen Solubility Parameters (HSPs)
and provides a detailed experimental protocol for the gravimetric determination of solubility,
allowing for practical verification.

Predictive Solubility Analysis using Hansen
Solubility Parameters

Hansen Solubility Parameters (HSPs) are a widely used tool for predicting the solubility of a
solute in a solvent. The principle is that "like dissolves like," where similarity is quantified by
three parameters: dD (dispersion), P (polar), and dH (hydrogen bonding). The overall
difference between the HSPs of a solute and a solvent is given by the Hansen solubility
parameter distance (Ra). A smaller Ra value indicates a higher affinity and, therefore, higher
predicted solubility.

Estimated Hansen Solubility Parameters for
Dicyclohexyl Ketone

As experimental HSP values for dicyclohexyl ketone are not readily available in the literature,
they have been estimated using the Hoftyzer-Van Krevelen group contribution method. This
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method calculates the HSPs based on the summation of contributions from the molecule's
constituent functional groups.

The dicyclohexyl ketone molecule is comprised of the following groups:

e 10 methylene groups (-CH2-)

« 2 methine groups (>CH-)

e 1 ketone group (>C=0)

The molar volume (Vm) is a required parameter for this calculation and is estimated from the
molar mass (M) and density (p) of dicyclohexyl ketone.

e Molar Mass (M): 194.31 g/mol

e Density (p): 0.986 g/mL

o Estimated Molar Volume (Vm): 197.07 cm3/mol

Based on the group contributions for Fd (dispersion), Fp (polar), and Eh (hydrogen bonding),
the estimated Hansen Solubility Parameters for dicyclohexyl ketone are presented in Table 1.

Parameter Value (MPa'%)
oD (Dispersion) 17.8

oP (Polar) 3.5

oH (Hydrogen Bonding) 4.0

ot (Total) 18.7

Table 1: Estimated Hansen Solubility Parameters for Dicyclohexyl Ketone.

Predicted Solubility in Common Organic Solvents

The predicted solubility of dicyclohexyl ketone in a range of common organic solvents was
determined by calculating the Hansen solubility parameter distance (Ra) between
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dicyclohexyl ketone and each solvent. A smaller Ra value suggests better solubility. The
results are summarized in Table 2, ordered from the most to the least favorable predicted

solubility.

Solvent oD (MPa'%) oP (MPa'%) OH (MPa'%) Ra (P.r.edicted
Solubility)

Tetrahydrofuran 16.8 5.7 8.0 5.0
Diethyl Ether 145 2.9 5.1 5.1
Cyclohexanone 17.8 6.3 5.1 5.2
Methyl Ethyl
Ketone 16.0 9.0 51 6.4
Acetone 155 10.4 7.0 8.1
Toluene 18.1 14 2.0 8.2
Benzene 18.4 0.0 2.0 9.0
Dichloromethane  17.0 7.3 7.1 9.2
Ethyl Acetate 15.8 5.3 7.2 9.3
Chloroform 17.8 3.1 5.7 9.4
Cyclohexane 16.8 0.0 0.2 10.1
n-Hexane 14.9 0.0 0.0 11.2
Isopropanol 15.8 6.1 16.4 12.8
Ethanol 15.8 8.8 194 16.4
Methanol 14.7 12.3 22.3 21.0
Acetonitrile 15.3 18.0 6.1 21.2
Dimethyl
Sulfoxide 18.4 16.4 10.2 21.8
(DMSO)
Water 15.5 16.0 42.3 41.2
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Table 2: Predicted Solubility of Dicyclohexyl Ketone in Common Organic Solvents based on
Hansen Solubility Parameter Distance (Ra). A smaller Ra value indicates higher predicted
solubility.

Experimental Protocol for Solubility Determination

The following section details the gravimetric "shake-flask" method, a reliable and widely
accepted protocol for determining the solubility of a solid compound in a liquid solvent.

Materials and Equipment

o Dicyclohexyl ketone (solute)

¢ Selected organic solvents

e Analytical balance (accurate to £0.1 mg)

 Vials with screw caps

o Constant temperature orbital shaker or water bath

¢ Syringes and syringe filters (chemically compatible with the solvents)
o Pre-weighed evaporation dishes or vials

e Oven or vacuum oven for drying

Procedure

o Preparation of Saturated Solution:

o Add an excess amount of dicyclohexyl ketone to a vial containing a known volume of the
selected organic solvent. The presence of undissolved solid is crucial to ensure saturation.

o Seal the vials tightly to prevent solvent evaporation.

o Place the vials in a constant temperature orbital shaker or water bath set to the desired
experimental temperature (e.g., 25 °C).
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o Agitate the mixture for a sufficient period to reach equilibrium. A typical duration is 24 to 48
hours. It is advisable to perform a preliminary experiment to determine the time required to
reach equilibrium by taking samples at different time points (e.g., 12, 24, 36, and 48 hours)
and analyzing the concentration.

o Sample Collection and Filtration:

o Once equilibrium is reached, allow the vials to stand undisturbed at the constant
temperature for a short period to allow the excess solid to settle.

o Carefully draw a known volume of the supernatant (the clear, saturated solution) using a
syringe.

o Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed
evaporation dish or vial. This step is critical to remove any undissolved solid particles.

e Gravimetric Analysis:

[¢]

Record the exact weight of the filtered saturated solution.

o

Place the evaporation dish in an oven at a temperature sufficient to evaporate the solvent
without degrading the dicyclohexyl ketone. A vacuum oven at a lower temperature is
preferable to minimize the risk of degradation.

[¢]

Continue drying until a constant weight of the dicyclohexyl ketone residue is achieved.

o

Record the final weight of the dish and the dried solute.
 Calculation of Solubility:

o Calculate the mass of the dissolved dicyclohexyl ketone by subtracting the initial weight
of the empty dish from the final weight of the dish with the dried residue.

o Calculate the mass of the solvent by subtracting the mass of the dissolved dicyclohexyl
ketone from the total mass of the filtered saturated solution.

o Express the solubility in desired units, such as g/100 g of solvent or g/100 mL of solvent
(requires the density of the solvent at the experimental temperature).
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Visualizations

The following diagrams illustrate the workflows for both the predictive and experimental
determination of dicyclohexyl ketone solubility.
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Caption: Experimental workflow for gravimetric solubility determination.
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Caption: Predictive workflow for solubility using Hansen Solubility Parameters.

 To cite this document: BenchChem. [Solubility of Dicyclohexyl Ketone in Organic Solvents: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670488#dicyclohexyl-ketone-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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